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Compound of Interest

Compound Name: 6-Cyclohexylnorleucine

Cat. No.: B15487069

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the predicted chemical properties and
structure of 6-Cyclohexylnorleucine, a non-proteinogenic amino acid. Due to the limited
availability of direct experimental data for this specific compound in public literature, this
document extrapolates information from its parent molecule, norleucine, and related
cyclohexyl-containing amino acids.

Chemical Structure and Identification

6-Cyclohexylnorleucine is a derivative of the straight-chain amino acid norleucine. Its
structure is characterized by a cyclohexyl group attached to the terminal carbon (position 6) of
the hexanoic acid backbone.

Predicted Structure:

IUPAC Name: (S)-2-Amino-6-cyclohexylhexanoic acid (assuming the L-enantiomer, which is
common for amino acids in a biological context)

e Molecular Formula: C12H23NO2

« Canonical SMILES: C1ICCC(CCC(C(=0)O)N)CC1

e InChl Key: (Predicted) - A unigue identifier would be generated upon synthesis and
characterization.
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Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 6-

Cyclohexylnorleucine. These values are estimated based on the known properties of

norleucine and the addition of a cyclohexyl moiety.[1][2][3][4]

Property Predicted Value Notes
] Calculated based on the
Molecular Weight 213.32 g/mol
molecular formula.
Expected to be a crystalline
solid with a melting point
] ] higher than norleucine (301 Experimental verification is
Melting Point )
°C, decomposes) due to required.
increased molecular weight
and van der Waals forces.[3]
Not applicable; likely to ) ) )
- ) ) Amino acids typically
Boiling Point decompose at high -
decompose before boiling.
temperatures.
Predicted to have lower
solubility in water compared to The presence of the polar
N norleucine due to the amino and carboxyl groups will
Solubility ] )
hydrophobic nature of the still allow for some aqueous
cyclohexyl group.[2][3] Soluble  solubility.
in organic solvents.
pKa (Carboxyl) ~2.3 Similar to norleucine.[1][3]
pKa (Amino) ~9.8 Similar to norleucine.[1][3]
Predicted to be significantly
higher than norleucine, The cyclohexyl group is a
LogP

indicating increased

lipophilicity.

bulky, non-polar moiety.

Synthesis and Characterization Workflow
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As no specific synthesis protocol for 6-Cyclohexylnorleucine is publicly available, a general
workflow for the synthesis of a novel, non-proteinogenic amino acid is proposed. This workflow
is based on established methods for the synthesis of similar compounds, such as other
cyclohexyl amino acids.
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Generalized Workflow for Synthesis and Characterization
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Caption: Generalized workflow for the synthesis and characterization of 6-

Cyclohexylnorleucine.
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Experimental Protocols (Hypothetical)

The following outlines a potential, generalized experimental approach for the synthesis of 6-
Cyclohexylnorleucine. This is a hypothetical protocol and would require optimization.

Synthesis of N-Boc-6-Cyclohexylnorleucine Methyl Ester:
Starting Material: Commercially available N-Boc-L-glutamic acid y-methyl ester.

Reduction: The y-carboxylate is selectively reduced to the corresponding alcohol using a
mild reducing agent like borane-dimethyl sulfide complex.

Oxidation: The primary alcohol is then oxidized to the aldehyde using a reagent such as
Dess-Martin periodinane.

Wittig Reaction: A Wittig reaction with cyclohexylmethyltriphenylphosphonium bromide would
introduce the cyclohexylmethylene group.

Hydrogenation: The resulting alkene is then hydrogenated using a catalyst like Palladium on
carbon (Pd/C) to yield the saturated cyclohexyl side chain.

Deprotection: The Boc and methyl ester protecting groups are removed under acidic and
basic conditions, respectively, to yield the final product.

Purification: The crude product would be purified using column chromatography on silica gel,
followed by recrystallization to obtain the pure amino acid.

Characterization:

 NMR Spectroscopy: 1H and 13C NMR spectra would be recorded to confirm the presence of
the cyclohexyl ring, the aliphatic chain, and the amino acid backbone.

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be used to confirm
the molecular weight and elemental composition.

o FTIR Spectroscopy: The presence of characteristic functional groups (amine, carboxylic
acid) would be confirmed by their vibrational frequencies.
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Potential Biological Activity and Signaling Pathways

While no biological activity has been reported for 6-Cyclohexylnorleucine, its structural
similarity to other non-proteinogenic amino acids suggests potential applications in drug
discovery. The introduction of a bulky, lipophilic cyclohexyl group could influence peptide

conformation and receptor binding.

A hypothetical signaling pathway where a peptide containing 6-Cyclohexylnorleucine might
act as a ligand for a G-protein coupled receptor (GPCR) is depicted below.
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Hypothetical GPCR Signaling Pathway
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Caption: Hypothetical GPCR signaling pathway involving a peptide containing 6-
Cyclohexylnorleucine.

Conclusion

6-Cyclohexylnorleucine represents a novel, non-proteinogenic amino acid with predicted
properties that make it an interesting candidate for incorporation into peptides and other
bioactive molecules. Its increased lipophilicity and steric bulk, conferred by the cyclohexyl
group, could lead to unique pharmacological profiles. Further research, including its synthesis,
purification, and biological evaluation, is nhecessary to fully elucidate its chemical and biological
characteristics. This guide provides a foundational understanding to support such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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